Cas no 83920-10-9 (dimethyl 5-(diethylamino)-4-methylspiro[cyclopenta-2,4-diene-1,9'-fluorene]-2,3-dicarboxylate (Related Reference))

• Product name: dimethyl 5-(diethylamino)-4-methylspiro[cyclopenta-2,4-diene-1,9'-fluorene]-2,3-dicarboxylate (Related Reference)
• CAS No: 83920-10-9
• MF: C₂₆H₂₇NO₄
• MW: 417.49688
• CID: 989110
• PubChem ID: 339819

dimethyl 5-(diethylamino)-4-methylspiro[cyclopenta-2,4-diene-1,9'-fluorene]-2,3-dicarboxylate (Related Reference) Chemical and Physical Properties

Names and Identifiers

• dimethyl 5-(diethylamino)-4-methylspiro[cyclopenta-2,4-diene-1,9'-fluorene]-2,3-dicarboxylate (Related Reference)
• dimethyl 4-(diethylamino)-3-methylspiro[cyclopenta-1,3-diene-5,9'-fluorene]-1,2-dicarboxylate
• NSC-367930
• DTXSID80321003
• 83920-10-9
• NSC367930

• Inchi： InChI=1S/C26H27NO4/c1-6-27(7-2)23-16(3)21(24(28)30-4)22(25(29)31-5)26(23)19-14-10-8-12-17(19)18-13-9-11-15-20(18)26/h8-15H,6-7H2,1-5H3
• InChI Key： SPUCNMVGGRDXIB-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=C(C(=C(C12C3=CC=CC=C3C4=CC=CC=C24)C(=O)OC)C(=O)OC)C

Computed Properties

• Exact Mass: 417.194
• Monoisotopic Mass: 417.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 4.3

Experimental Properties

• Density: 1.23
• Boiling Point: 540.5°C at 760 mmHg
• Flash Point: 280.7°C
• Refractive Index: 1.618
• PSA: 55.84000
• LogP: 4.22510